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Compound of Interest

Compound Name: 1-Propanethiol
CAS No.: 79869-58-2
Cat. No.: B1203654
Get Quote
. J

Executive Summary: The "Stench" & Flammability
Challenge[1]

Handling 1-Propanethiol (Propyl Mercaptan) presents a dual-threat profile: it is a Class IB
Flammable Liquid and possesses a potent, offensive odor with a threshold as low as 0.00075
ppm.[1][2] While the acute toxicity is moderate, the primary operational risks are olfactory
fatigue (inability to smell the hazard after prolonged exposure) and community panic (leaking
odors triggering false gas leak reports).

This guide moves beyond basic SDS compliance, providing a field-proven protocol for
containment, PPE selection, and odor neutralization.[2]

Hazard Profile & Exposure Limits

Table 1: Critical Safety Data
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Parameter Value Operational Implication

Unique identifier for

CAS Number 107-03-9 )
inventory/waste.[2]

Extremely low tolerance.[2][3]
NIOSH REL (Ceiling) 0.5 ppm (15 min) Standard fume hoods are
mandatory.[4][2]

High Fire Risk. Ground all
Flash Point -20°C (-4°F) equipment; use spark-proof
tools.[2]

Leaks are immediately
Odor Threshold ~0.00075 ppm detectable but cause rapid
olfactory fatigue.[2]

Highly flammable; Harmful if
o H225, H302, H315, H319, _ _
GHS Classification swallowed; Irritant; Skin
H317 N
sensitizer.[2]

PPE Selection Strategy: The "Double-Barrier"
Protocol

Standard nitrile gloves are insufficient for prolonged contact with low-molecular-weight thiols. 1-
Propanethiol can permeate standard 4-mil nitrile gloves in minutes.[2]

Hand Protection: The Laminate/Nitrile Hybrid System

Recommendation: Do not rely on single-material gloves.[2] Use a layered approach to balance
chemical resistance with manual dexterity.[2]

e Layer 1 (Inner):Silver Shield® / 4H® (PE/EVOH Laminate)[2]

o Why: Provides >480 minutes of breakthrough time against thiols.[2] It is chemically
impervious but offers poor dexterity.[2]

o Layer 2 (Outer):Standard Nitrile (5-8 mil)[2]
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o Why: Compresses the loose laminate glove to improve grip and protects the inner glove
from physical tears/abrasion. Acts as a sacrificial splash guard.

Respiratory Protection

Engineering Control First: All work must occur in a certified chemical fume hood with a face
velocity of 80—100 fpm.[2]

o Respirator Type: Half-face or Full-face APR (Air Purifying Respirator).[2]
» Cartridge:Organic Vapor (OV) - Black Label.[2]

o Critical Note: Do not rely on smell to detect breakthrough.[2] If you smell mercaptan inside
the mask, the cartridge is spent or the seal is broken.

Eye & Body Protection[3]

» Eyes: Chemical splash goggles (ventless or indirect vent).[2] Face shield required for
transfers >100mL.[2]

e Body: Flame-resistant (FR) lab coat (Nomex or treated cotton). Synthetic blends (polyester)
should be avoided due to flammability/melting risk.[2]

Visualization: PPE Decision Logic
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Task Assessment: 1-Propanethiol

Volume / Duration?

<10 mL >10 mL
(Short Duration) (Synthesis/Transfer)
Double Nitrile (Splash Only) Laminate Liner (Silver Shield)
*Change immediately on contact* + Nitrile Outer

Work Outside Fume Hood?

Standard Hood Use PROHIBITED without
(Sash at 18 inches) Supplied Air / SCBA

Click to download full resolution via product page

Figure 1: PPE Selection Logic based on operational volume and location constraints.

Operational Protocol: Odor Control & Handling

The following "Self-Validating System" ensures that if a step fails, the odor is contained.

A. The "Bleach Trap" Setup (Active Neutralization)

Thiols can be oxidized to non-volatile, odorless sulfonic acids using Sodium Hypochlorite
(Bleach).[4][2]

¢ Reaction:
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[2]

o Setup: Connect the reaction vessel exhaust to a bubbler trap containing 10-15% Bleach
solution.

o Safety Warning:NEVER mix bleach with acetone or ammonia (creates Chloroform or
Chloramines).[2]

B. Transfer Techniques[3][5]

o Cannula/Syringe Transfer: Avoid pouring. Use positive pressure to transfer liquid between
sealed septa vessels.[2]

o The "Chaser" Method: After drawing liquid into a syringe, draw a small cushion of inert gas
(Nitrogen/Argon) into the needle before withdrawing it from the septum. This prevents a
"hanging drop” from falling onto the bench.

C. Decontamination of Glassware[1][5][6][7]

o Prepare a bath of dilute bleach (10%) in the fume hood.[2]

o Immediately submerge all contaminated syringes, needles, and flasks into the bath.[2]
e Soak for 30-60 minutes before removing for standard washing.[2]

 Verification: If the glassware still smells, it is not clean.[2] Repeat soak.[2]

Emergency Response: Spills

Table 2: Spill Response Matrix
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Spill Size Immediate Action Decontamination

1. Alert lab mates.2. Cover with ) )
Place pads in a sealed jar/bag.

Minor (< 5 mL absorbent pads.3.[2] Appl
( ) P [2] Apply Label "Stench Waste."[2]

bleach solution to pads.[2]

1. Evacuate the lab.2. Close Do not attempt cleanup without
Major (> 50 mL) hood sash.3. Pull fire alarm if SCBA.[2] Contact
flammable vapor risk is high.[2] EHS/Hazmat.

Visualization: Decontamination Workflow

Contaminated
Glassware

Clean Glass _ |

Bleach Oxidation Standard Dishwash

(Soak 30-60 min)

If compatible

Spent Bleach

Experiment Complete Liquid Waste

Hazardous Waste
Solid Waste »| DoubleSeal | P RNEEGES = \Telr))
(Gloves/Paper) "1 (ziploc + Jar)

Click to download full resolution via product page

Figure 2: Waste stream management and decontamination workflow for thiol-contaminated

materials.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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